Cas no 231285-88-4 (1,5-Dibromo-2-methyl-4-(trifluoromethyl)benzene)

• Product Name: 1,5-Dibromo-2-methyl-4-(trifluoromethyl)benzene
• CAS No: 231285-88-4
• MF: C₈H₅Br₂F₃
• MW: 317.928511381149
• CID: 1029252
• PubChem ID: 2736800
• Update Time: 2025-04-20

1,5-Dibromo-2-methyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromo-2-methyl-4-(trifluoromethyl)benzene
• 2,4-DIBROMO-5-METHYLBENZOTRIFLUORIDE
• 2,4-Dibromo-5-(trifluoromethyl)toluene
• AC1MC6BU
• AK136478
• KB-67391
• MolPort-001-771-221
• PC0551
• AKOS004904077
• DB-364359
• SCHEMBL19627260
• Benzene, 1,5-dibromo-2-methyl-4-(trifluoromethyl)-
• DTXSID30371614
• MFCD01631685
• 231285-88-4

• MDL： MFCD01631685
• Inchi： 1S/C8H5Br2F3/c1-4-2-5(8(11,12)13)7(10)3-6(4)9/h2-3H,1H3
• InChI Key： QQVJNJCYMJBWKB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)C=C1C(F)(F)F)Br

Computed Properties

• Exact Mass: 317.86896g/mol
• Monoisotopic Mass: 315.87101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

1,5-Dibromo-2-methyl-4-(trifluoromethyl)benzene Security Information

• Hazard Statement： Harmful

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes